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Introduction

N-Isopropyl-1-piperazineacetamide, a derivative of the versatile piperazine scaffold, is a
compound of interest in contemporary chemical and pharmaceutical research. The piperazine
ring is a common motif in a wide array of biologically active molecules, known for its ability to
interact with various physiological targets.[1][2] This document provides a comprehensive guide
to the safe handling, storage, and quality control of N-Isopropyl-1-piperazineacetamide,
ensuring the integrity of research outcomes and the safety of laboratory personnel.

Compound Profile and Physicochemical Properties

A thorough understanding of the physicochemical properties of N-Isopropyl-1-
piperazineacetamide is fundamental to its appropriate handling and use in experimental
settings.

Table 1: Physicochemical Properties of N-Isopropyl-1-piperazineacetamide
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Property Value Source
Molecular Formula CoH19N30 [3114]
Molecular Weight 185.27 g/mol [3114]
Appearance Off-white solid

Melting Point 107-111 °C

CAS Number 39890-42-1 [3]

2-(piperazin-1-yl)-N-(propan-2-
IUPAC Name (Pip ) YD-N-(prop [3]
yl)acetamide

Note: Some physical properties, such as appearance and melting point, are based on available
safety data sheet information for similar compounds and should be confirmed for specific
batches.

Safety and Hazard Assessment

N-Isopropyl-1-piperazineacetamide is classified with specific hazards that necessitate careful
handling to minimize exposure risks.

2.1. GHS Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), N-Isopropyl-1-piperazineacetamide is classified as follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[3]
o Skin Irritation (Category 2): Causes skin irritation.[3]

2.2. Safety Pictograms

2.3. Precautionary Statements
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A comprehensive list of precautionary statements can be found in the compound's Safety Data
Sheet (SDS). Key precautions include avoiding ingestion, and contact with skin and eyes, and
ensuring adequate ventilation during handling.[3]

Handling Protocols

Adherence to strict handling protocols is crucial to prevent contamination and ensure the safety
of laboratory personnel.

3.1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling N-Isopropyl-1-piperazineacetamide:
o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Nitrile or other chemically resistant gloves.

» Body Protection: A laboratory coat.

3.2. Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area. For procedures that may
generate dust, a chemical fume hood is recommended.

3.3. Step-by-Step Handling Procedure

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all
necessary equipment and reagents readily available.

» Weighing: When weighing the solid compound, use a balance inside a fume hood or in a
designated weighing station with local exhaust ventilation to minimize dust inhalation.

» Dissolution: When preparing solutions, add the solid N-lsopropyl-1-piperazineacetamide to
the solvent slowly while stirring to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Clean all contaminated surfaces.
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Storage and Stability

Proper storage is critical to maintain the chemical integrity of N-lsopropyl-1-
piperazineacetamide. This compound is known to be hygroscopic and light-sensitive.

4.1. Storage Conditions
o Temperature: Store in a cool, dry place.

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect from
moisture.

 Light: Protect from light by storing in an amber vial or a light-blocking container.
» Container: Keep the container tightly sealed.
4.2. Stability Considerations

o Hygroscopicity: Absorption of moisture can lead to degradation. It is crucial to minimize
exposure to the atmosphere.

 Light Sensitivity: Exposure to light may cause degradation.

o Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides,
and acid chlorides.

Caption: Key storage and stability considerations for N-Isopropyl-1-piperazineacetamide.
Experimental Protocols
5.1. Solution Preparation

While specific quantitative solubility data is not readily available in the literature, piperazine and
its derivatives are generally soluble in water and some organic solvents.[5] It is recommended
to perform small-scale solubility tests to determine the optimal solvent for a specific application.

Recommended Solvents for Initial Testing:
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Water

Methanol

Ethanol

Dimethyl Sulfoxide (DMSO)

Protocol for Solubility Testing:

Weigh a small, known amount of N-Isopropyl-1-piperazineacetamide (e.g., 1-5 mg).

Add a measured volume of the desired solvent (e.g., 100 pL) to the solid.

Vortex or sonicate the mixture to aid dissolution.

Visually inspect for complete dissolution.

If the solid dissolves, incrementally add more solid to determine the approximate solubility. If
it does not dissolve, incrementally add more solvent.

5.2. Analytical Quality Control

High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity
and stability of N-lsopropyl-1-piperazineacetamide.

Table 2: Example HPLC Method Parameters

Parameter Condition

Column C18 reverse-phase, 5 um, 4.6 x 150 mm

Mobile Phase Acetonitrile and water with 0.1% formic acid
(gradient elution)

Flow Rate 1.0 mL/min

Detection UV at 210 nm

Injection Volume 10 pL
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Note: This is a general method and may require optimization for specific applications and
equipment.

Sample Preparation Inject Sample into Separation on UV Detection Data Analysis
(Dissolve in Mobile Phase) HPLC System C18 Column (210 nm) (Purity Assessment)

Click to download full resolution via product page

Caption: A typical workflow for the quality control of N-lsopropyl-1-piperazineacetamide using
HPLC.

Disposal Procedures

All waste containing N-Isopropyl-1-piperazineacetamide must be treated as hazardous
chemical waste.

6.1. Waste Collection

e Collect all solid and liquid waste containing the compound in a designated, properly labeled
hazardous waste container.

e Do not mix with incompatible waste streams.
6.2. Decontamination
o Decontaminate all glassware and equipment that has come into contact with the compound.

e A suitable decontamination procedure involves rinsing with a solvent in which the compound
is soluble (e.g., ethanol or methanol), followed by washing with soap and water.

» Dispose of the rinsate as hazardous waste.
6.3. Final Disposal

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety office, following all local, state, and federal regulations.
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Biological Activity and Applications

While specific biological activities for N-Isopropyl-1-piperazineacetamide are not extensively
documented in publicly available literature, the piperazine moiety is a key component in many
compounds with a wide range of pharmacological effects.[2] Piperazine derivatives have been
investigated for their potential as antimicrobial, antidepressant, and antipsychotic agents,
among others.[1][2] Researchers working with N-lsopropyl-1-piperazineacetamide are
encouraged to explore its potential biological activities based on its structural similarity to other
pharmacologically active piperazine compounds.

Conclusion

N-Isopropyl-1-piperazineacetamide is a compound that requires careful and informed
handling to ensure both the safety of researchers and the integrity of experimental results. By
following the protocols outlined in these application notes, scientists can confidently work with
this compound in their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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